Cas no 55333-95-4 ( )

• Product Name: &nbsp
• CAS No: 55333-95-4
• MF: C₂₂H₄₆O₉S₂
• MW: 518.725245952606
• CID: 943770
• PubChem ID: 299157
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-[4-[4-(6-methylsulfonyloxyhexoxy)butoxy]butoxy]hexyl methanesulfonate
• NSC171623
• DTXSID00305764
• 55333-95-4
• NSC-171623
• ({Oxybis[(butane-4,1-diyl)]oxy}hexane-6,1-diyl) dimethanesulfonate
•  

• Inchi： 1S/C22H46O9S2/c1-32(23,24)30-21-9-5-3-7-15-27-17-11-13-19-29-20-14-12-18-28-16-8-4-6-10-22-31-33(2,25)26/h3-22H2,1-2H3
• InChI Key： DBJCGSHCVIJMKF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCOCCCCOCCCCOCCCCCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 518.25848
• Monoisotopic Mass: 518.25832539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 26
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 114.43